Cas no 415725-35-8 (9-Methyl Biotin (mixture of diastereomers))

9-Methyl Biotin (mixture of diastereomers) structure
415725-35-8 structure
Product Name:9-Methyl Biotin (mixture of diastereomers)
CAS No:415725-35-8
MF:C11H18N2O3S
MW:258.337221622467
CID:1065482
PubChem ID:71750228
Update Time:2025-04-20

9-Methyl Biotin (mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

    • 9-Methyl Biotin (mixture of diastereomers)
    • Biotin Impurity D
    • (3aS,4S,6aR)-Hexahydro-a-methyl-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic Acid; 2-Methyl-5-[(3aS,4S,6aR)-2-oxohexahydrothieno[3,4-d]imidazol-4-yl]pentanoic Acid; Biotin Imp. D (EP)
    • methyl biotin
    • 2-Methyl-5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoic acid
    • 415725-35-8
    • DTXSID80858021
    • 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-2-methylpentanoic acid
    • Inchi: 1S/C11H18N2O3S/c1-6(10(14)15)3-2-4-8-9-7(5-17-8)12-11(16)13-9/h6-9H,2-5H2,1H3,(H,14,15)(H2,12,13,16)/t6?,7-,8-,9-/m0/s1
    • InChI Key: UBBSLIBPXCFHDN-UYXKVSBOSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCC(C(=O)O)C)NC(N2)=O

Computed Properties

  • Exact Mass: 258.10381361g/mol
  • Monoisotopic Mass: 258.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 562.2±35.0 °C at 760 mmHg
  • Flash Point: 293.8±25.9 °C
  • Vapor Pressure: 0.0±3.3 mmHg at 25°C

9-Methyl Biotin (mixture of diastereomers) Security Information

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